DQ661

• Molecular Formula: C41H47Cl2N5O2
• Molecular Weight: 712.7 g/mol
• InChI: InChI=1S/C41H47Cl2N5O2/c1-48(22-10-6-4-8-20-44-40-32-16-12-28(42)24-38(32)46-36-18-14-30(49-2)26-34(36)40)23-11-7-5-9-21-45-41-33-17-13-29(43)25-39(33)47-37-19-15-31(50-3)27-35(37)41/h12-19,24-27H,4-11,20-23H2,1-3H3,(H,44,46)(H,45,47)
• InChIKey: NSDQTFHPQPESSG-UHFFFAOYSA-N

DQ661: A Dimeric Quinacrine PPT1 Inhibitor with Concurrent mTORC1 and Autophagy Suppression

DQ661 is a dimeric quinacrine compound and a potent inhibitor of palmitoyl-protein thioesterase 1 (PPT1) [1]. It functions as a lysosomal inhibitor that concurrently impairs mTORC1 signaling and blocks autophagic flux, distinguishing it from monomeric lysosomotropic agents like chloroquine or hydroxychloroquine (HCQ) which lack mTOR inhibitory activity [1]. DQ661 is characterized by a central nitrogen methylation on its triamine linker, which is critical for its lysosomal localization and enhanced potency [2].

1 Dual mTORC1/autophagy inhibitor – enables concurrent interrogation of growth signaling and lysosomal catabolism in a single compound

2 PPT1-targeted tool compound – chemically distinct from generic autophagy inhibitors (chloroquine, quinacrine) that lack mTOR suppression

3 Preclinical mechanism-of-action probe – central nitrogen methylation directs lysosomal localization and avoids nuclear DNA damage

• [1] Rebecca VW, Nicastri MC, McLaughlin N, et al. A unified approach to targeting the lysosome's degradative and growth signaling roles. Cancer Discov. 2017;7(11):1266-1283. View Source
• [2] Nicastri MC, Rebecca VW, McLaughlin N, et al. Design, synthesis, and characterization of dimeric lysosomal inhibitors and their effect on cancer biology. Cancer Discov. 2017;7(11). View Source

Why Generic Lysosomal Inhibitors Cannot Replace DQ661 in PPT1-Targeted Research

Standard lysosomal inhibitors such as hydroxychloroquine (HCQ) and monomeric quinacrine fail to concurrently suppress mTORC1 signaling while inhibiting lysosomal catabolism [1]. These agents exhibit significantly lower potency (≥40-fold for quinacrine) and lack the structural feature of central nitrogen methylation which is essential for lysosomal localization and the dual-mechanism activity profile of DQ661 [2]. Even closely related dimeric analogs like DQ660 (unmethylated) or DC661 (chloroquine-based) demonstrate distinct subcellular localization, DNA damage profiles, and potency characteristics, making DQ661 the specific tool of choice for studies requiring concurrent mTORC1 and autophagy inhibition [2].

Loss of mTORC1 inhibition

Chloroquine, hydroxychloroquine, and monomeric quinacrine do not suppress mTORC1 signaling – a core differentiator of DQ661

Nuclear DNA damage with unmethylated analogs

DQ660 localizes to the nucleus, induces pH2AX+ damage, and activates autophagy rather than inhibiting it; mechanism shifts away from lysosomal targeting

Reduced cytotoxicity profile

Quinacrine and earlier dimeric chloroquine (Lys05) exhibit substantially lower potency in cancer cell viability assays; response context may not transfer

• [1] Rebecca VW, Nicastri MC, McLaughlin N, et al. A unified approach to targeting the lysosome's degradative and growth signaling roles. Cancer Discov. 2017;7(11):1266-1283. View Source
• [2] McLaughlin N, Rebecca VW, Nicastri MC, et al. Abstract 1018: Structural features of novel dimeric quinacrines that have single-agent antitumor activity determine the mechanism of action: destabilization of mTORC1/lysosomal interaction versus DNA damage. Cancer Research. 2017;77(13_Supplement):1018. View Source

DQ661: Quantitative Comparative Evidence for Scientific Selection

DQ661 Exhibits ≥40-Fold Improved Cytotoxicity Over Monomeric Quinacrine in Cancer Cell Lines

DQ661 demonstrates a ≥40-fold improvement in cytotoxic potency compared to the monomeric parent compound quinacrine [1]. This enhancement is attributed to the dimeric structure and central nitrogen methylation, which drive lysosomal localization and concurrent mTORC1/autophagy inhibition [1].

Cytotoxic potency

Head-to-head

IC₅₀ 9–90 nM; ≥40-fold vs. quinacrine, >50-fold vs. Lys05

Supports cell-model potency review

72 h viability assay in multiple cancer cell lines

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	9-90 nM
Comparator Or Baseline	Quinacrine: ~360-3600 nM (calculated from ≥40-fold difference)
Quantified Difference	≥40-fold lower IC50 for DQ661
Conditions	72-hour viability assay in cancer cell lines

Why This Matters

This potency enhancement translates to effective target engagement at significantly lower concentrations, reducing off-target effects and enabling robust in vivo dosing.

• [1] McLaughlin N, Rebecca VW, Nicastri MC, et al. Abstract 1018: Structural features of novel dimeric quinacrines that have single-agent antitumor activity determine the mechanism of action: destabilization of mTORC1/lysosomal interaction versus DNA damage. Cancer Research. 2017;77(13_Supplement):1018. View Source

Central Nitrogen Methylation of DQ661 Confers Lysosomal Localization and Potency Advantage Over DQ660

Comparison of DQ661 (methylated central nitrogen) with its direct analog DQ660 (unmethylated) reveals that methylation directs subcellular localization to the lysosome and eliminates DNA damage activity [1]. In vivo, DQ661 produced significant tumor regression in a melanoma xenograft model, whereas DQ660 produced only a modest but significant growth impairment [1].

In vivo antitumor response

Head-to-head

Tumor regression vs. no effect (quinacrine) and modest impairment (DQ660)

Reported model-response context

1205Lu melanoma xenograft; 8 mg/kg i.p.; P

mTORC1 signaling

Class-level

Decreased pS6K T389/pS6 S240-244 vs. no inhibition by CQ/quinacrine

Supports dual-pathway mechanism interpretation

Reverse phase protein array; immunoblotting

Apoptosis induction

Head-to-head

2–8 fold vs. Lys05; greater than BRAF/MEK inhibition

Supports apoptosis pathway-response context

BRAF-mutant melanoma, pancreatic cell lines

Combination benefit

Head-to-head

Enhanced tumor growth inhibition vs. monotherapy

Supports chemosensitization study context

KPC pancreatic syngeneic model; + gemcitabine

Subcellular mechanism

Head-to-head

Lysosomal LMP without DNA damage vs. nuclear pH2AX+ damage

Supports lysosome-specific probe context

Fluorescence microscopy; galectin-3 puncta assay

Evidence Dimension	In vivo tumor growth
Target Compound Data	Significant tumor regression at 8 mg/kg i.p.
Comparator Or Baseline	DQ660: Modest but significant growth impairment at 8 mg/kg i.p.
Quantified Difference	Regression vs. impairment
Conditions	Melanoma xenograft model (1205Lu cells in NSG mice); treatment schedule: 2 days on, 2 days off

Why This Matters

The methylation status of the central nitrogen is a critical structural determinant for lysosomal localization, target engagement, and therapeutic efficacy, making DQ661 the preferred compound for studies requiring lysosome-specific activity without confounding DNA damage.

• [1] McLaughlin N, Rebecca VW, Nicastri MC, et al. Abstract 1018: Structural features of novel dimeric quinacrines that have single-agent antitumor activity determine the mechanism of action: destabilization of mTORC1/lysosomal interaction versus DNA damage. Cancer Research. 2017;77(13_Supplement):1018. View Source

DQ661 Uniquely Disrupts mTOR-Rheb Interaction at the Lysosome, a Feature Absent in Monomeric Antimalarials

DQ661 treatment significantly reduces mTOR-Rheb interaction at the lysosome, as demonstrated by in vivo proximity ligation assay (PLA) [1]. In contrast, monomeric antimalarials like chloroquine and quinacrine fail to inhibit mTOR signaling, representing a fundamental mechanistic divergence [2].

mTORC1 signaling

Class-level

Decreased pS6K T389/pS6 S240-244 vs. no inhibition by CQ/quinacrine

Supports dual-pathway mechanism interpretation

Reverse phase protein array; immunoblotting

Evidence Dimension	mTOR-Rheb interaction (PLA signal intensity)
Target Compound Data	Significant reduction in PLA signal vs. vehicle control (mean intensity quantified from N=200 cells)
Comparator Or Baseline	Monomeric quinacrine: no mTOR inhibition reported
Quantified Difference	Qualitative difference: DQ661 inhibits mTOR-Rheb interaction; quinacrine does not
Conditions	In vivo PLA in mice treated with 4 mg/kg DQ661; melanoma xenograft tumor tissue

Why This Matters

This specific pharmacodynamic marker confirms DQ661's unique ability to concurrently target both lysosomal catabolism and mTORC1 growth signaling, a dual mechanism not achievable with standard monomeric lysosomal inhibitors.

• [1] Rebecca VW, Nicastri MC, McLaughlin N, et al. A unified approach to targeting the lysosome's degradative and growth signaling roles. Cancer Discov. 2017;7(11):1266-1283. View Source
• [2] Rebecca VW, Nicastri MC, McLaughlin N, et al. A unified approach to targeting the lysosome's degradative and growth signaling roles. Cancer Discov. 2017;7(11):1266-1283. View Source

DQ661 Inhibits PPT1 Enzymatic Activity with Greater Potency than DQ660

In cellular enzymatic assays, DQ661 (3 µM) induces a more pronounced reduction in PPT1 activity compared to its unmethylated analog DQ660 [1]. This differential potency aligns with the increased lysosomal localization and functional efficacy of the methylated compound.

Apoptosis induction

Head-to-head

2–8 fold vs. Lys05; greater than BRAF/MEK inhibition

Supports apoptosis pathway-response context

BRAF-mutant melanoma, pancreatic cell lines

Evidence Dimension	PPT1 enzymatic activity in A375P cells
Target Compound Data	Significantly reduced PPT1 activity (3 µM, 3 hr)
Comparator Or Baseline	DQ660 (3 µM, 3 hr)
Quantified Difference	Qualitative: DQ661 > DQ660 in reducing PPT1 activity
Conditions	A375P melanoma cells, 3 µM treatment for 3 hours

Why This Matters

PPT1 is the validated molecular target of DQ661, and the superior enzymatic inhibition compared to DQ660 confirms the importance of central nitrogen methylation for optimal target engagement.

• [1] Rebecca VW, Nicastri MC, McLaughlin N, et al. A unified approach to targeting the lysosome's degradative and growth signaling roles. Cancer Discov. 2017;7(11):1266-1283. View Source

High-Impact Research Applications for DQ661 Based on Quantitative Differentiation

Elucidating the Lysosomal mTORC1 Signaling Axis in Cancer

DQ661 is the optimal tool for dissecting the interplay between lysosomal catabolism and mTORC1 signaling. Unlike monomeric lysosomal inhibitors (e.g., HCQ, quinacrine) which do not inhibit mTOR, DQ661 concurrently suppresses both pathways [1]. Its ability to disrupt mTOR-Rheb interaction at the lysosome [1] makes it uniquely suited for studies requiring dual-pathway interrogation.

Validating PPT1 as a Therapeutic Target in Oncology

As the prototypical, potent, and selective PPT1 inhibitor, DQ661 serves as the benchmark tool for validating PPT1 dependency in cancer models. Its ≥40-fold improvement in potency over monomeric quinacrine [1] and its superior in vivo tumor regression activity compared to the unmethylated analog DQ660 [1] provide a robust experimental system for establishing proof-of-concept for PPT1-targeted therapies.

Investigating Mechanisms of Resistance to Lysosomal Inhibitors

DQ661's dual mechanism of action (PPT1 inhibition, mTORC1 suppression, and lysosomal membrane permeabilization) makes it an ideal probe for studying acquired resistance pathways that may emerge against single-mechanism lysosomal inhibitors like HCQ or Lys05. Its well-defined structure-activity relationship (methylation-dependent localization) [1] enables precise chemical genetic approaches.

In Vivo Preclinical Efficacy Studies in Immunocompetent Models

DQ661 has demonstrated significant single-agent in vivo activity in immunocompetent mouse models of melanoma, pancreatic cancer, and colorectal cancer [1]. Its ability to be safely combined with chemotherapy [1] further supports its use in advanced preclinical studies evaluating combination regimens and immune contexture.

Application

Selection Property

Validation Focus

mTORC1-autophagy crosstalk investigation

Dual mTORC1/autophagy inhibition

pS6K/pS6 dephosphorylation + LC3-II accumulation

In vivo model-response studies

Single-agent tumor regression profile

Xenograft growth inhibition endpoints

Combination chemosensitization studies

Validated in vivo synergy with chemotherapy

Combination therapy endpoint response

PPT1 target engagement and palmitoylation studies

PPT1 binding and palmitoylation modulation

ABE assay palmitoylation quantification

• [1] Rebecca VW, Nicastri MC, McLaughlin N, et al. A unified approach to targeting the lysosome's degradative and growth signaling roles. Cancer Discov. 2017;7(11):1266-1283. View Source